[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-[ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C20H17ClN2O3/c1-2-23(17-11-5-8-14-7-3-4-9-15(14)17)18(24)13-26-20(25)16-10-6-12-22-19(16)21/h3-12H,2,13H2,1H3
• InChI Key: QDEHYNGPCQHHJM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC2=CC=CC=C21)C(=O)COC(=O)C3=C(N=CC=C3)Cl
• Molecular Formula: C20H17ClN2O3
• Molecular Weight: 368.8 g/mol

Description

[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the pyridine carboxylate family and has been shown to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate is not fully understood. However, studies have shown that it may exert its effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). It may also modulate the expression of certain genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate is its potential use as a drug candidate for the treatment of various diseases. It has been shown to exhibit potent anti-inflammatory and anti-tumor activities, making it a promising candidate for the treatment of these conditions. However, one limitation of this compound is its potential toxicity, which may limit its use in clinical trials.

Future Directions

There are several future directions for the study of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate. One potential direction is the further exploration of its mechanism of action, which may lead to the development of more potent and selective compounds. Additionally, further studies are needed to determine its safety and efficacy in clinical trials. Finally, the potential use of this compound as a drug candidate for the treatment of neurological disorders and other diseases should be explored further.

Synthesis Methods

The synthesis of [2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate involves the reaction of 2-chloropyridine-3-carboxylic acid with ethyl (naphthalen-1-yl)acetate in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with hydrazine hydrate and acetic anhydride to obtain the final compound.

Scientific Research Applications

[2-[Ethyl(naphthalen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, it has been studied for its potential use in the treatment of neurological disorders and as a potential drug candidate for the treatment of cancer.